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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-n-(2-

hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Application Note: Comprehensive Assay Development Guide for 5-Chloro-2-hydroxy-N-(2-
hydroxyethyl)benzamide

Introduction & Compound Profile
5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide (hereafter referred to as 5-Cl-Sal-HE)

represents a distinct structural hybrid in the salicylamide class.[1] It combines the lipophilic,

electron-withdrawing core of classic uncouplers (e.g., Niclosamide, Oxyclozanide) with a

hydrophilic N-hydroxyethyl tail.[1]

This structural modification is critical in drug development as it addresses the primary limitation

of salicylanilides: poor aqueous solubility.[1] By replacing the hydrophobic aniline ring of

Niclosamide with a hydroxyethyl group, 5-Cl-Sal-HE serves as a model lead compound for

developing bioavailable mitochondrial modulators or anti-infectives.[1]
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Pharmacophore: The 5-chloro-2-hydroxybenzamide core is a protonophore (weak acid, pKa

~7–8), capable of shuttling protons across mitochondrial membranes.[1]

Metabolic Handle: The primary alcohol on the N-ethyl side chain is a prime site for Phase II

conjugation (Glucuronidation/Sulfation).[1]

Detection: The chlorine atom provides a distinct mass spectral signature (M+2 isotope),

while the phenolic ring offers pH-dependent UV absorption.[1]

Analytical Method Development (HPLC-UV-MS)
Before biological testing, a robust quantitation method is required.[1] The phenolic nature of 5-

Cl-Sal-HE requires careful pH control in the mobile phase to prevent peak tailing.[1]

Protocol: Chromatographic Separation
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: 0.1% Formic Acid in Water (Maintains phenol in protonated state).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1]

Detection (UV):

270 nm: Primary absorbance max (Benzamide

).[1]

310 nm: Secondary band (Phenolic shift).[1]

Detection (MS): ESI Positive Mode (M+H) and Negative Mode (M-H).

Expert Insight: In ESI Negative mode, the phenolic proton is easily abstracted, often yielding

higher sensitivity than Positive mode for salicylamides.[1] The chlorine isotope pattern (3:1 ratio
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Cl:

Cl) is mandatory for confirming peak identity in complex biological matrices.[1]

Physicochemical Profiling: Solubility & pKa
The biological activity of 5-Cl-Sal-HE is governed by its ability to partition into membranes

(LogD) and release a proton (pKa).[1]

Protocol: pH-Metric LogD Determination
Principle: Potentiometric titration in a dual-phase system (Water/Octanol).

Procedure:

Dissolve 5-Cl-Sal-HE in 0.1 M KCl (ionic strength adjuster).

Titrate with 0.1 M KOH from pH 2.0 to pH 12.0.[1]

Repeat with varying ratios of octanol.

Data Output:

pKa (Phenol): Expected ~7.5 – 8.2 (The 5-Cl enhances acidity vs. unsubstituted

salicylamide).[1]

LogP (Neutral): Measure of intrinsic lipophilicity.[1]

LogD (pH 7.4): The effective distribution coefficient at physiological pH.[1]

Table 1: Expected Physicochemical Parameters
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Parameter Estimated Value Significance

pKa (Phenolic) 7.8 ± 0.3

Determines proton
shuttling capacity at
mitochondrial pH gradient.
[1]

LogP 1.8 – 2.2

Moderate lipophilicity; sufficient

for membrane permeability but

soluble enough for oral

delivery.[1]

| Solubility (pH 7.4) | >100 µM | Significantly higher than Niclosamide (<1 µM), enabling simpler

formulation.[1] |

In Vitro Metabolic Stability (Phase I & II)
The N-hydroxyethyl tail introduces a metabolic liability not present in diaryl-salicylanilides:

direct conjugation of the primary alcohol.[1]

Protocol: Microsomal Stability Assay
System: Pooled Human Liver Microsomes (HLM) + NADPH (Phase I) + UDPGA (Phase II).

[1]

Substrate Conc: 1 µM 5-Cl-Sal-HE.

Incubation: 37°C for 0, 15, 30, 60 min.

Quench: Ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

Analysis: LC-MS/MS (MRM mode).

Metabolic Pathway Visualization (Graphviz) The following diagram illustrates the potential

biotransformation pathways that must be monitored.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-N-_1-phenylethyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-N-_1-phenylethyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-N-_1-phenylethyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-N-_1-phenylethyl_benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-hydroxy-N-_1-phenylethyl_benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13975344?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Cl-Sal-HE
(Parent)

O-Glucuronide
(Major Metabolite)

UGT Enzymes
(Primary Alcohol)

O-Sulfate
(Minor Metabolite)

SULT Enzymes

5-Cl-Salicylic Acid
(Amide Hydrolysis)

Amidase
(Slow)

Click to download full resolution via product page

Figure 1: Predicted metabolic fate of 5-Cl-Sal-HE.[1] The primary alcohol (hydroxyethyl tail) is

the most vulnerable site for glucuronidation, potentially limiting half-life.[1]

Functional Bioassay: Mitochondrial Uncoupling
The core utility of 5-Cl-Sal-HE lies in its potential to uncouple oxidative phosphorylation

(OXPHOS).[1] This assay validates the compound's mechanism of action.[1]

Protocol: Seahorse XF Cell Mito Stress Test
Objective: Measure Oxygen Consumption Rate (OCR) in adherent cells (e.g., HepG2 or C2C12

myoblasts) treated with 5-Cl-Sal-HE.[1]

Step-by-Step Workflow:

Seeding: Plate cells (10,000/well) in XF96 microplates 24h prior.

Media Exchange: Replace growth media with XF Assay Media (pH 7.4, unbuffered)

containing 10 mM Glucose, 1 mM Pyruvate, 2 mM Glutamine.

Compound Injection Strategy:

Port A: 5-Cl-Sal-HE (Titration: 0.1, 0.5, 1, 5, 10 µM).[1]

Port B: Oligomycin (ATP Synthase Inhibitor) – 1 µM.[1]
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Port C: FCCP (Positive Control Uncoupler) – 0.5 µM.[1]

Port D: Rotenone/Antimycin A (ETC Inhibitors).[1]

Readout Interpretation:

Basal Respiration: Should increase if uncoupling occurs.[1]

ATP-Linked Respiration: Should decrease.[1]

Maximal Respiration: Defines the therapeutic window before toxicity.[1]

Critical Success Factor: True uncouplers increase OCR without inhibiting the Electron

Transport Chain (ETC).[1] If OCR drops immediately upon injection, 5-Cl-Sal-HE is acting as a

respiratory toxin (Complex I/III inhibitor), not an uncoupler.[1]

Safety Profiling: Cytotoxicity (ATP Depletion)[1]
Since uncouplers deplete cellular ATP, the therapeutic index is defined by the gap between

effective uncoupling (mild ATP reduction) and cytotoxicity (severe ATP collapse leading to

necrosis).[1]

Protocol: CellTiter-Glo Luminescent Assay
Cells: HepG2 (Liver model) and HEK293 (Kidney model).[1]

Treatment: 24-hour incubation with 5-Cl-Sal-HE (0 – 100 µM).

Detection: Add CellTiter-Glo reagent (lyses cells and generates luminescence proportional to

ATP).[1]

Data Analysis: Plot Relative Luminescence Units (RLU) vs. Log[Concentration] to determine

IC50.

Interpretation:

Ideal Profile: IC50 (Cytotoxicity) > 10x EC50 (Uncoupling/Seahorse).[1]

Risk Flag: If IC50 ≈ EC50, the compound has no therapeutic window.[1]
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Figure 2: Logical flow for characterizing 5-Cl-Sal-HE. Physicochemical validation must precede

biological testing to avoid false negatives due to precipitation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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